Cas no 928025-60-9 ((S)-tert-Butyl 3-butylpiperazine-1-carboxylate)

• Product Name: (S)-tert-Butyl 3-butylpiperazine-1-carboxylate
• CAS No: 928025-60-9
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• MDL: MFCD07772104
• CID: 803215
• PubChem ID: 24820546
• Update Time: 2024-10-26

(S)-tert-Butyl 3-butylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-butylpiperazine-1-carboxylate
• (S)-1-Boc-3-butyl-piperazine
• 1-Piperazinecarboxylic acid, 3-butyl-, 1,1-dimethylethyl ester, (3S)-
• 1,1-Dimethylethyl (3S)-3-butyl-1-piperazinecarboxylate (ACI)
• (S)-tert-Butyl3-butylpiperazine-1-carboxylate
• tert-Butyl (3S)-3-butylpiperazine-1-carboxylate
• tert-butyl (S)-3-butylpiperazine-1-carboxylate
• 928025-60-9
• CS-0001886
• MFCD07772104
• D93271
• 1-Piperazinecarboxylicacid,3-butyl-,1,1-dimethylethyl ester,(3S)-
• AKOS005258446
• AS-78275
• DB-002992
• AKOS016013207
• SCHEMBL10219111
• DTXSID10647561
• (S)-1-BOC-3-BUTYLPIPERAZINE

• MDL： MFCD07772104
• Inchi： 1S/C13H26N2O2/c1-5-6-7-11-10-15(9-8-14-11)12(16)17-13(2,3)4/h11,14H,5-10H2,1-4H3/t11-/m0/s1
• InChI Key： ZNICOTLOPCODTO-NSHDSACASA-N
• SMILES： C(N1CCN[C@@H](CCCC)C1)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 242.199
• Monoisotopic Mass: 242.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 2.3

Experimental Properties

• Density: 0.964
• Boiling Point: 320.5°Cat760mmHg
• Flash Point: 147.7°C
• Refractive Index: 1.459
• PSA: 41.57000
• LogP: 2.65220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives